Cas no 1780871-34-2 (Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate)

• Product Name: Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate
• CAS No: 1780871-34-2
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5711441
• PubChem ID: 84689395
• Update Time: 2026-03-11

Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-CHLORO-1-METHYL-BENZIMIDAZOLE-5-CARBOXYLATE
• SCHEMBL19029395
• methyl 2-chloro-1-methyl-1H-1,3-benzodiazole-5-carboxylate
• METHYL2-CHLORO-1-METHYL-BENZIMIDAZOLE-5-CARBOXYLATE
• P18130
• 1780871-34-2
• 1H-Benzimidazole-5-carboxylic acid, 2-chloro-1-methyl-, methyl ester
• Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate

• Inchi： 1S/C10H9ClN2O2/c1-13-8-4-3-6(9(14)15-2)5-7(8)12-10(13)11/h3-5H,1-2H3
• InChI Key： GRBCZHNRZDDLOT-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C(=O)OC)C=CC=2N1C

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 375.7±34.0 °C(Predicted)
• pka: 2.79±0.10(Predicted)

Additional information on Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate

Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate (CAS No. 1780871-34-2): An Overview

Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate (CAS No. 1780871-34-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties.

The chemical structure of Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate consists of a benzimidazole ring with a methyl group at the 1-position, a chlorine atom at the 2-position, and a carboxylate ester group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have explored the potential of Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. This finding suggests that Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate could serve as a lead compound for the development of new antifungal agents.

In addition to its antifungal properties, Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound could inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation. These findings highlight the potential of Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate as a scaffold for developing new anticancer drugs.

The synthesis of Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate typically involves multi-step reactions, starting from readily available starting materials such as o-phenylenediamine and methyl chloroacetate. The reaction conditions and purification methods are critical for obtaining high yields and purity levels. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is essential for large-scale applications.

From a safety perspective, Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate is generally considered safe when handled under appropriate laboratory conditions. However, it is important to follow standard safety protocols to minimize any potential risks associated with its use. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and properly disposing of waste materials.

In conclusion, Methyl 2-chloro-1-methyl-benzimidazole-5-carboxylate (CAS No. 1780871-34-2) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and biological activities make it an attractive candidate for further exploration in drug discovery and other applications. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further solidifying its importance in the scientific community.